AMG-1694 mechanism of action GK-GKRP disruptor
AMG-1694 mechanism of action GK-GKRP disruptor
Technical Guide: AMG-1694 Mechanism of Action Sub-Class: Small-Molecule GK-GKRP Disruptor (Glucokinase Regulatory Protein Antagonist)
Executive Technical Summary
AMG-1694 represents a paradigm shift in targeting hepatic glucose metabolism. Unlike first-generation Glucokinase Activators (GKAs) that directly bind and hyperactivate Glucokinase (GK) indiscriminately, AMG-1694 functions as a protein-protein interaction (PPI) disruptor .
It targets the Glucokinase Regulatory Protein (GKRP) , specifically inhibiting the sequestration of GK in the hepatocyte nucleus.[1][2] By destabilizing the GK-GKRP complex, AMG-1694 facilitates the translocation of GK into the cytoplasm, restoring physiological glucose sensing and phosphorylation without altering the enzyme’s kinetic affinity (
Key Pharmacological Profile:
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Target: GKRP (Allosteric Pocket)[2]
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Potency: IC
= 7 nM (Disruption); EC = 0.020 µM (Enzymatic restoration). -
Therapeutic Outcome: Normalization of blood glucose in diabetic models (db/db, ob/ob) with no effect in normoglycemic subjects.[4][5]
Mechanistic Deep Dive: The GK-GKRP Axis
To understand AMG-1694, one must first master the "GK Switch" mechanism in the liver.
The Nuclear Sequestration Trap
In the liver, GK is not statically active.[1] It is regulated spatially:
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Low Glucose (Fasting): GKRP binds GK with high affinity in the presence of Fructose-6-Phosphate (F6P) . This complex is sequestered in the nucleus , rendering GK metabolically inactive.[2]
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High Glucose (Post-Prandial): Glucose or Fructose-1-Phosphate (F1P) competes with GKRP, triggering the release of GK into the cytoplasm .
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The Diabetic Defect: In Type 2 Diabetes (T2D), this sensitivity is blunted. GK remains sequestered despite hyperglycemia, preventing hepatic glucose uptake.
The AMG-1694 Intervention
AMG-1694 acts as a synthetic mimic of the "High Glucose" signal, but via a distinct allosteric mechanism. It binds to a unique pocket on GKRP, inducing a conformational change that makes GKRP incompatible with GK binding.
DOT Diagram: The GK-GKRP Signaling Axis & AMG-1694 Intervention
Figure 1: Mechanism of Action. AMG-1694 binds GKRP, forcing the dissociation of the GK-GKRP complex and driving GK translocation to the cytoplasm for glucose metabolism.[6]
Structural Pharmacology: The "Lloyd Pocket"
The discovery of AMG-1694 was landmark because it revealed a previously unknown binding site on GKRP.
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Traditional Regulators: Endogenous modulators like F6P and F1P bind to the sugar-phosphate binding site.
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AMG-1694 Binding Site: X-ray crystallography (PDB: 4LC9) reveals that AMG-1694 binds to a distinct, hydrophobic pocket located at the interface of the two GKRP sub-domains.
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Molecular Interaction:
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The compound utilizes a trifluoro-propanol moiety to engage in critical hydrogen bonding.
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The piperazine core positions the sulfonamide tail to exploit a specific "coulombic interface," effectively locking GKRP in a conformation that sterically clashes with GK.
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Why this matters: By targeting a site distinct from the metabolic regulators (F6P), AMG-1694 efficacy is not easily overcome by the high intracellular F6P levels often found in insulin-resistant hepatocytes.
Experimental Validation Protocols
To validate AMG-1694 activity in a drug discovery setting, two specific assays are required: a biophysical binding assay and a cellular functional assay.
Protocol A: TR-FRET GK-GKRP Disruption Assay
Objective: Quantify the IC
Materials:
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Recombinant Human GK (His-tagged).
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Recombinant Human GKRP (FLAG-tagged).
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Europium-labeled Anti-His antibody (Donor).
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Allophycocyanin (APC)-labeled Anti-FLAG antibody (Acceptor).
Step-by-Step Workflow:
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Buffer Prep: 25 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM DTT, 0.05% Tween-20. Critical: DTT is essential to maintain GK cysteine integrity.
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Complex Formation: Incubate 5 nM GK-His and 5 nM GKRP-FLAG in the presence of 10 µM Fructose-6-Phosphate (F6P). Note: F6P is required to pre-form the stable nuclear complex.
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Compound Addition: Add AMG-1694 (serial dilution, 10-point curve) to the pre-formed complex.
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Detection: Add Eu-Anti-His and APC-Anti-FLAG antibodies.
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Incubation: 60 minutes at Room Temperature (protected from light).
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Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) on a plate reader (Ex: 337 nm, Em: 665/620 nm).
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Analysis: A decrease in FRET signal indicates complex disruption.
Protocol B: High-Content Hepatocyte Translocation Assay
Objective: Visualize the movement of GK from nucleus to cytoplasm.[1][3]
Materials:
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Primary Rat Hepatocytes (freshly isolated).
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GK-GFP Adenovirus (or immunofluorescence reagents for endogenous GK).
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Hoechst 33342 (Nuclear stain).
Step-by-Step Workflow:
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Seeding: Plate hepatocytes on collagen-coated 96-well imaging plates (20,000 cells/well). Allow attachment for 4 hours.
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Starvation: Switch to low-glucose media (5 mM Glucose) for 1 hour to drive GK into the nucleus (Baseline state).
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Treatment: Treat cells with AMG-1694 (0.01 µM to 10 µM) for 30 minutes.
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Fixation: Fix with 4% Paraformaldehyde for 15 minutes.
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Staining: Stain nuclei with Hoechst 33342.
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Imaging: Use a High-Content Analysis system (e.g., Opera Phenix).
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Quantification: Calculate the Cytoplasm-to-Nucleus (C/N) Ratio of GK intensity.
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Low Ratio (<1.0): Nuclear Sequestration (Inactive).
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High Ratio (>1.0): Cytoplasmic Translocation (Active).
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DOT Diagram: Experimental Workflow Logic
Figure 2: TR-FRET Assay Logic. The assay relies on F6P to stabilize the complex, allowing AMG-1694 to demonstrate competitive disruption capabilities.
Therapeutic Differentiation: The Safety Advantage
The critical advantage of AMG-1694 over direct GK Activators (GKAs) is the preservation of Normoglycemic Safety .
| Feature | Direct GK Activators (e.g., Piragliatin) | GK-GKRP Disruptors (AMG-1694) |
| Target | Glucokinase (Allosteric Site) | GKRP (Interface/Allosteric) |
| Effect on Vmax | Increases Vmax directly | Restores Vmax (by freeing enzyme) |
| Effect on Km | Lowers Km (Hyper-affinity) | No change in Km (Physiological) |
| Low Glucose Action | Active (Risk of Hypoglycemia) | Inactive (GK degraded/inactive if not bound) |
| Efficacy in Normoglycemia | High (Lowers normal blood sugar) | Null (No effect on normal blood sugar) |
Why AMG-1694 is safer:
In normoglycemic animals, even if AMG-1694 releases GK from the nucleus, the free GK retains its physiological low affinity for glucose (
References
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Lloyd, D. J., et al. (2013). "Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors." Nature, 504, 437–440. [2]
- Core Reference: Establishes AMG-1694 as the prototype disruptor, details the crystal structure (4LC9), and demonstrates the lack of hypoglycemia in normoglycemic mice.
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Ashton, K. S., et al. (2014). "Discovery and Structure-Guided Optimization of Diarylmethanesulfonamide Disrupters of Glucokinase–Glucokinase Regulatory Protein (GK–GKRP) Binding." Journal of Medicinal Chemistry, 57(11), 4543–4558.
- Chemistry Reference: Details the SAR (Structure-Activity Relationship) leading to AMG-1694 and its optimized successor AMG-3969.
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Payne, V. A., et al. (2007). "Glucokinase regulatory protein contains a novel fructose 1-phosphate binding site." Biochemical Journal, 401(3), 751–758.
- Mechanistic Grounding: Explains the endogenous regulation of GKRP by F1P/F6P, providing the baseline for understanding how AMG-1694 mimics these effects.
Sources
- 1. What are GKRP modulators and how do they work? [synapse.patsnap.com]
- 2. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Discovery and Structure-Guided Optimization of Diarylmethanesulfonamide Disrupters of Glucokinase-Glucokinase Regulatory Protein (GK-GKRP) Binding: Strategic Use of a N → S (nN → σ*S-X) Interaction for Conformational Constraint - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Glucokinase regulatory protein: complexity at the crossroads of triglyceride and glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 5. medchemexpress.com [medchemexpress.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Glucokinase (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
